Cas no 2041786-50-7 (tert-butyl (3R)-3-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate)

• Product Name: tert-butyl (3R)-3-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate
• CAS No: 2041786-50-7
• MF: C₁₁H₂₀F₂N₂O₂
• MW: 250.29
• CID: 5105058
• Update Time: 2026-03-03

tert-butyl (3R)-3-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (R)-3-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate
• (R)-tert-butyl 3-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate
• (AMINOMETHYL)-4, 4- DIFLUOROPIPERIDINE-1- CAPRnYVT ATP
• tert-butyl (3R)-3-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate

• Inchi： 1S/C11H20F2N2O2/c1-10(2,3)17-9(16)15-5-4-11(12,13)8(6-14)7-15/h8H,4-7,14H2,1-3H3/t8-/m1/s1
• InChI Key： BGZSTQMQTTUBPO-MRVPVSSYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(F)(F)[C@H](CN)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (3R)-3-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate

Comprehensive Guide to tert-butyl (3R)-3-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate (CAS No. 2041786-50-7)

tert-butyl (3R)-3-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate (CAS No. 2041786-50-7) is a specialized chiral piperidine derivative with significant applications in pharmaceutical research and drug development. This compound features a difluoropiperidine core, which is increasingly sought after in medicinal chemistry due to its ability to modulate bioavailability and metabolic stability. The presence of the tert-butyl carbamate (Boc) protecting group enhances its synthetic utility, making it a versatile intermediate for the preparation of bioactive molecules.

The growing interest in fluorinated compounds and chiral building blocks has positioned tert-butyl (3R)-3-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate as a valuable tool in modern drug discovery. Researchers are particularly drawn to its potential in designing CNS-targeting drugs, given the difluoropiperidine scaffold's ability to improve blood-brain barrier penetration. Recent trends in AI-driven drug design and fragment-based drug discovery have further increased demand for such structurally diverse intermediates.

From a chemical perspective, this compound demonstrates excellent stability under standard laboratory conditions. The Boc-protected amine functionality allows for selective deprotection when needed, while the difluorinated piperidine ring contributes to enhanced conformational rigidity compared to non-fluorinated analogs. These properties make it particularly useful in peptidomimetic design and protease inhibitor development, areas that have gained prominence in addressing challenging therapeutic targets.

The synthesis of tert-butyl (3R)-3-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate typically involves asymmetric hydrogenation or enzymatic resolution approaches to achieve the desired (3R) configuration. Recent advances in continuous flow chemistry and biocatalysis have improved the efficiency of producing such chiral building blocks at scale. Pharmaceutical companies are increasingly incorporating these modern synthetic methodologies to meet the growing demand for enantiomerically pure intermediates in drug development pipelines.

In the current market landscape, this compound has found particular relevance in the development of kinase inhibitors and GPCR modulators. The difluoropiperidine moiety has been shown to significantly improve the pharmacokinetic profiles of candidate drugs, addressing common challenges in drug metabolism and oral bioavailability. Several clinical-stage compounds featuring similar structural motifs have demonstrated promising results in trials for neurological disorders and inflammatory conditions.

Quality control of tert-butyl (3R)-3-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate typically involves advanced analytical techniques including chiral HPLC, LC-MS, and NMR spectroscopy to ensure high enantiomeric purity and chemical integrity. The compound's stability profile makes it suitable for long-term storage under appropriate conditions, an important consideration for research organizations maintaining compound libraries for high-throughput screening programs.

Looking ahead, the demand for sophisticated chiral building blocks like tert-butyl (3R)-3-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate is expected to grow in parallel with advancements in precision medicine and targeted therapies. Its structural features align well with current trends in drug design that emphasize three-dimensional molecular complexity and fluorine incorporation to optimize drug-like properties. As pharmaceutical research continues to explore challenging biological targets, such specialized intermediates will remain crucial for medicinal chemistry efforts.

For researchers working with this compound, proper handling procedures should be followed despite its non-hazardous classification. Standard laboratory practices including the use of personal protective equipment are recommended when manipulating any chemical substance. The compound's technical specifications and handling guidelines should be reviewed in material safety data sheets provided by reputable suppliers.

In conclusion, tert-butyl (3R)-3-(aminomethyl)-4,4-difluoropiperidine-1-carboxylate (CAS No. 2041786-50-7) represents an important tool in modern medicinal chemistry, particularly for researchers focusing on CNS drug discovery, enzyme inhibitors, and conformationally constrained scaffolds. Its unique combination of structural features continues to make it valuable for addressing complex challenges in contemporary drug development programs.